(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid hydrochloride (6-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid hydrochloride
Brand Name: Vulcanchem
CAS No.:
VCID: VC15816564
InChI: InChI=1S/C10H16BN3O2.ClH/c1-13-4-6-14(7-5-13)10-3-2-9(8-12-10)11(15)16;/h2-3,8,15-16H,4-7H2,1H3;1H
SMILES:
Molecular Formula: C10H17BClN3O2
Molecular Weight: 257.53 g/mol

(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid hydrochloride

CAS No.:

Cat. No.: VC15816564

Molecular Formula: C10H17BClN3O2

Molecular Weight: 257.53 g/mol

* For research use only. Not for human or veterinary use.

(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid hydrochloride -

Specification

Molecular Formula C10H17BClN3O2
Molecular Weight 257.53 g/mol
IUPAC Name [6-(4-methylpiperazin-1-yl)pyridin-3-yl]boronic acid;hydrochloride
Standard InChI InChI=1S/C10H16BN3O2.ClH/c1-13-4-6-14(7-5-13)10-3-2-9(8-12-10)11(15)16;/h2-3,8,15-16H,4-7H2,1H3;1H
Standard InChI Key SYFHXHYFGLRMOU-UHFFFAOYSA-N
Canonical SMILES B(C1=CN=C(C=C1)N2CCN(CC2)C)(O)O.Cl

Introduction

(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid hydrochloride is a chemical compound that serves as an intermediate and building block in organic synthesis. It belongs to the class of boronic acids, which are widely used in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions. This compound combines a pyridine ring with a piperazine moiety, making it a versatile intermediate for the synthesis of complex molecules.

Chemical Functionality

  • Acidic Nature: As a boronic acid derivative, it acts as an acid in chemical reactions.

  • Reactivity: It is used as a building block for further chemical modifications, particularly in cross-coupling reactions.

Synthesis Overview

The synthesis of (6-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid typically involves the reaction of a pyridine derivative with a boronic acid precursor. The hydrochloride salt is often formed by treating the boronic acid with hydrochloric acid.

Applications

  • Pharmaceutical Synthesis: Boronic acids are crucial in the synthesis of pharmaceutical compounds due to their ability to participate in cross-coupling reactions, which are essential for forming carbon-carbon bonds.

  • Organic Synthesis: They serve as versatile intermediates for constructing complex organic molecules.

Hazard Information

  • Signal Word: Precautionary statements are necessary when handling this compound.

  • Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

Storage and Disposal

  • Storage: Store in a cool, dry place away from incompatible substances.

  • Disposal: Dispose of according to local regulations and guidelines for hazardous waste.

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